Cas no 2819641-97-7 ((1S,2R,3S)-1-(2-Quinoxalinyl)-1,2,3,4-butanetetrol)

(1S,2R,3S)-1-(2-Quinoxalinyl)-1,2,3,4-butanetetrol structure
2819641-97-7 structure
Product Name:(1S,2R,3S)-1-(2-Quinoxalinyl)-1,2,3,4-butanetetrol
CAS No:2819641-97-7
MF:C12H14N2O4
MW:250.250563144684
CID:6624966
Update Time:2024-01-15

(1S,2R,3S)-1-(2-Quinoxalinyl)-1,2,3,4-butanetetrol Chemical and Physical Properties

Names and Identifiers

    • (1S,2R,3S)-1-(2-Quinoxalinyl)-1,2,3,4-butanetetrol
    • Inchi: 1S/C12H14N2O4/c15-6-10(16)12(18)11(17)9-5-13-7-3-1-2-4-8(7)14-9/h1-5,10-12,15-18H,6H2/t10-,11-,12-/m0/s1
    • InChI Key: JNOHSLKLTQNYAD-SRVKXCTJSA-N
    • SMILES: [C@@H](C1C=NC2C(N=1)=CC=CC=2)(O)[C@@H](O)[C@@H](O)CO

Experimental Properties

  • Density: 1.495±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 575.4±50.0 °C(Predicted)
  • pka: 12.46±0.20(Predicted)
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